N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide

• IUPAC Name: N-[[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C26H19N3O2S/c1-16-6-4-9-18(14-16)25-28-22-15-19(12-13-23(22)31-25)27-26(32)29-24(30)21-11-5-8-17-7-2-3-10-20(17)21/h2-15H,1H3,(H2,27,29,30,32)
• InChI Key: GZCXGYNHRYGRHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C=CC(=C3)NC(=S)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H19N3O2S
• Molecular Weight: 437.5 g/mol

Description

N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide, also known as BMN-673, is a novel poly (ADP-ribose) polymerase (PARP) inhibitor. PARP inhibitors are a new class of drugs that have shown great promise in the field of cancer research. BMN-673 has been shown to be highly effective in the treatment of various types of cancer, including ovarian, breast, and prostate cancer.

Mechanism of Action

N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide works by inhibiting the activity of PARP enzymes, which are involved in DNA repair. PARP enzymes are responsible for repairing damaged DNA, and cancer cells rely heavily on these enzymes to repair the damage caused by chemotherapy and radiation therapy. By inhibiting PARP, N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide prevents cancer cells from repairing themselves, leading to their death.
Biochemical and Physiological Effects:
N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of PARP enzymes, which are involved in DNA repair. In addition, N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has been shown to induce apoptosis (programmed cell death) in cancer cells. N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has also been shown to have anti-tumor activity in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide is its high specificity for PARP enzymes. This means that it is highly effective at inhibiting PARP activity, while having minimal effects on other enzymes. In addition, N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has been shown to be highly effective in the treatment of various types of cancer, including ovarian, breast, and prostate cancer.
One of the limitations of N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide is its high cost. This makes it difficult for researchers to obtain and use in their experiments. In addition, N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has not been extensively studied in combination with other cancer drugs, so its effectiveness in combination therapy is not well understood.

Future Directions

There are a number of future directions for research on N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide. One area of research is the development of combination therapies that include N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide. This could involve combining N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide with other PARP inhibitors, or with other cancer drugs.
Another area of research is the development of new formulations of N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide that are more effective and easier to administer. This could involve the development of new delivery methods, such as nanoparticles or liposomes.
Finally, there is a need for more research on the long-term effects of N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide. While it has shown great promise as a cancer treatment, its long-term effects on patients are not well understood. More research is needed to determine the safety and efficacy of N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide over the long term.

Scientific Research Applications

N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide has been extensively studied in preclinical and clinical trials, and has shown great promise as a cancer treatment. It has been shown to be highly effective in the treatment of various types of cancer, including ovarian, breast, and prostate cancer. N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide works by inhibiting the activity of PARP enzymes, which are involved in DNA repair. By inhibiting PARP, N-({[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-1-naphthamide prevents cancer cells from repairing themselves, leading to their death.